1-(4-Fluorophenyl)-4-[3-(3-pyridyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone

• IUPAC Name: 1-(4-fluorophenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• InChI: InChI=1S/C17H13FN4O2/c18-13-3-5-14(6-4-13)22-10-12(8-15(22)23)17-20-16(21-24-17)11-2-1-7-19-9-11/h1-7,9,12H,8,10H2
• InChI Key: OQMPWVKIHFJCEZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C3=NC(=NO3)C4=CN=CC=C4
• Molecular Formula: C17H13FN4O2
• Molecular Weight: 324.31 g/mol

Description

1-(4-Fluorophenyl)-4-[3-(3-pyridyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone is a chemical compound that has gained significant attention in the field of scientific research due to its potential biological activities. This compound is also known as FPOP and is a pyrrolidinone derivative.

Scientific Research Applications

Antimicrobial and Antifungal Activity

• Compounds with a similar structure have shown potent antimicrobial and antifungal activities. For example, a study by Desai et al. (2016) synthesized fluorinated pyrazole compounds encompassing pyridyl 1,3,4-oxadiazole motifs, revealing significant antibacterial and antifungal properties, with some compounds effective against methicillin-resistant Staphylococcus aureus (MRSA) at low cytotoxicity levels Desai, N., Kotadiya, G. M., Trivedi, A., Khedkar, V., & Jha, P. (2016). Medicinal Chemistry Research..

Anticancer Properties

• A study by Vinayak et al. (2017) focused on novel amine derivatives of a compound similar to 1-(4-Fluorophenyl)-4-[3-(3-pyridyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone, showing significant anticancer activity against various human cancer cell lines Vinayak, A., Sudha, M., & Lalita, K. S. (2017). Dhaka University Journal of Pharmaceutical Sciences..

Molecular Docking and Drug Design

• Research by Joshi et al. (2015) synthesized pyrrole derivatives as antitubercular agents, including 1,3,4-oxadiazole compounds. The study combined pharmacophore hypothesis and molecular docking studies to understand the structure-activity relationship, indicating these compounds' potential in drug design Joshi, S., More, U., Kulkarni, M. S., Nelaguddad, K., & Kulkarni, V. (2015). RGUHS Journal of Pharmaceutical Sciences..

Material Science Applications

• In material science, compounds with the 1,3,4-oxadiazole structure have been used in the synthesis of polymers. For example, Hamciuc et al. (2005) developed new fluorinated poly(1,3,4-oxadiazole-ether-imide)s, showing promising properties like high thermal stability and solubility in polar organic solvents Hamciuc, C., Hamciuc, E., & Brumǎ, M. (2005). Polymer..